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Compound of Interest

Compound Name: 1-Pentadecene
CAS No.: 27251-68-9
Cat. No.: B7799424
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For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Pentadecene is a long-chain aliphatic alkene that serves as a valuable intermediate in
organic synthesis and is a component of various natural products. Nuclear Magnetic
Resonance (NMR) spectroscopy is an essential analytical technique for the structural
elucidation and purity assessment of such compounds. This application note provides a
detailed protocol and spectral analysis of 1-pentadecene using 1H and 13C NMR
spectroscopy. The data presented herein can be used as a reference for the characterization of
1-pentadecene and related long-chain terminal alkenes.

Data Presentation

The 1H and 13C NMR spectral data for 1-pentadecene, recorded in deuterated chloroform
(CDCI3), are summarized in the tables below. These tables provide chemical shifts (d),
multiplicities, coupling constants (J), and assignments for the key signals.
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Table 1: 1H NMR Spectral Data of 1-Pentadecene in
CDCI3

Chemical Coupling
Signal Shift (5, Multiplicity Constants Integration Assignment
ppm) (J, Hz)
J trans_ =
17.0,J_gem_
=CHH (trans
H-1a ~4.92 ddt =1.8, 1H
) to H-2)

J_allylic_=

1.4

J cis_=10.2,

J gem_= =CHH (cis to
H-1b ~4.98 ddt ) 1H

1.8, J_allylic_ H-2)

=14

J trans_ =

17.0,J cis_=
H-2 ~5.81 ddt 10.2, 1H -CH=

J vicinal_ =

6.7
H-3 ~2.04 m - 2H =CH-CHz=-
H-4 to H-14 ~1.26 brs - 22H -(CH2)11-
H-15 ~0.88 t J=6.8 3H -CHs

Note: The chemical shifts for the vinylic protons (H-1a, H-1b, and H-2) are complex multiplets.
The provided values are approximate centers of the multiplets. Coupling constants are typical
values for terminal alkenes.

Table 2: 13C NMR Spectral Data of 1-Pentadecene in
CDCI3[1]
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Carbon Chemical Shift (6, ppm) Assignment
C-1 114.1 =CH:

C-2 139.2 -CH=

C-3 33.9 =CH-CH-
C-4 29.1 -CHz-

C-5t0 C-12 29.3-29.7 -(CH2)e-

C-13 31.9 CHa-

C-14 22.7 -CHz-

C-15 14.1 -CHs

Note: The assignments for the central methylene carbons (C-5 to C-12) are approximate due to

signal overlap in the broadband-decoupled spectrum.

Experimental Protocols

A detailed methodology for acquiring high-quality 1H and 13C NMR spectra of 1-pentadecene

is provided below.

Sample Preparation

Sample Quantity: For 1H NMR, dissolve 5-10 mg of 1-pentadecene in approximately 0.6 mL
of deuterated chloroform (CDCI3). For 13C NMR, a more concentrated sample of 20-50 mg
in 0.6 mL of CDCI3 is recommended to achieve a good signal-to-noise ratio in a reasonable
time.

Solvent: Use high-purity CDCI3 containing tetramethylsilane (TMS) as an internal standard
(6 =0.00 ppm).

NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube. Ensure the sample height
is sufficient to be within the detection region of the NMR probe (typically 4-5 cm).
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« Filtration: If any solid particles are present, filter the solution through a small plug of glass
wool in a Pasteur pipette directly into the NMR tube to avoid magnetic field inhomogeneities.

NMR Data Acquisition

 Instrumentation: The spectra should be acquired on a high-resolution NMR spectrometer
(e.g., 400 MHz or higher).

e Locking and Shimming: Insert the sample into the spectrometer and lock onto the deuterium
signal of the CDCI3. Perform automated or manual shimming to optimize the magnetic field
homogeneity and obtain sharp, symmetrical peaks.

e 1H NMR Parameters:

[e]

Pulse Sequence: Standard single-pulse experiment.

[e]

Number of Scans (NS): 8 to 16 scans are typically sufficient.

o

Acquisition Time (AQ): 2-4 seconds.

[¢]

Relaxation Delay (D1): 1-2 seconds.

[¢]

Spectral Width: Set to cover the expected range of proton signals (e.g., 0 to 10 ppm).

e 13C NMR Parameters:

o

Pulse Sequence: Standard proton-decoupled single-pulse experiment.

o Number of Scans (NS): A higher number of scans (e.g., 1024 or more) is generally
required due to the low natural abundance of 13C.

o Acquisition Time (AQ): 1-2 seconds.

o Relaxation Delay (D1): 2-5 seconds. A longer delay may be necessary for the quantitative
analysis of quaternary carbons, though none are present in 1-pentadecene.

o Spectral Width: Set to cover the expected range of carbon signals (e.g., 0 to 150 ppm).

» Data Processing:
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[e]

Apply a Fourier transform to the acquired Free Induction Decay (FID).

o

Phase the spectrum to obtain pure absorption lineshapes.

[¢]

Calibrate the chemical shift scale using the TMS signal at 0.00 ppm.

[¢]

Integrate the signals in the 1H NMR spectrum.

[e]

Perform peak picking to identify the chemical shifts of all signals.

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the structural correlations for
the NMR analysis of 1-pentadecene.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b7799424/docs?utm_src=pdf-body#application-note-1h-and-13c-nmr-spectral-analysis-of-1-pentadecene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7799424?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Sample Preparation

Weigh 1-Pentadecene

|

Dissolve in CDCI3 with TMS

4

Transfer to NMR Tube

Data Avuisition

Insert Sample into Spectrometer

|

Lock and Shim

4

Acquire 1H and 13C Spectra

Data Processivlg & Analysis

Fourier Transform & Phasing

|

Chemical Shift Calibration

4

Integration & Peak Picking

|

Spectral Interpretation

Click to download full resolution via product page

Caption: Experimental workflow for NMR analysis of 1-Pentadecene.
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Caption: Structural correlations of 1H and 13C NMR signals for 1-Pentadecene.

» To cite this document: BenchChem. [Application Note: 1H and 13C NMR Spectral Analysis of
1-Pentadecene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7799424/docs#application-note-1h-and-13c-nmr-
spectral-analysis-of-1-pentadecene]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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